Cas no 302951-99-1 (5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide
• CAS No: 302951-99-1
• MF: C₁₅H₁₂ClN₃O₄S₂
• MW: 397.856479644775
• CID: 5446849
• Update Time: 2025-06-15

5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]thiophene-2-carboxamide
• 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide

• Inchi： 1S/C15H12ClN3O4S2/c1-9-8-14(18-23-9)19-25(21,22)11-4-2-10(3-5-11)17-15(20)12-6-7-13(16)24-12/h2-8H,1H3,(H,17,20)(H,18,19)
• InChI Key： MLAFPPOVWZBCJQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(S(NC3C=C(C)ON=3)(=O)=O)C=C2)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide

Introduction to 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide (CAS No. 302951-99-1)

5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 302951-99-1, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The presence of multiple functional groups, including a chloro substituent, a sulfamoyl moiety, and an oxazol ring, contributes to its complex chemical behavior and makes it a subject of interest for researchers exploring novel drug candidates.

The structural framework of this compound is characterized by the integration of several key pharmacophoric elements. The thiophene core is a well-known scaffold in medicinal chemistry, often associated with bioactive molecules due to its ability to interact with biological targets in a favorable manner. The incorporation of a chloro group at the 5-position of the thiophene ring enhances its electronic properties and can influence its reactivity and binding affinity. Additionally, the presence of a sulfamoyl group at the para position relative to the oxazole ring introduces a polar and acidic moiety, which can modulate the compound's solubility and interaction with biological systems.

The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is another critical component of this molecule. Oxazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the oxazole ring in this compound, particularly the presence of a methyl group at the 5-position and an amino group at the 3-position linked to a sulfamoylphenyl group, further tailors its pharmacological profile. This arrangement suggests potential interactions with enzymes or receptors involved in various disease pathways.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) as therapeutic agents. The sulfamoylphenyl moiety in this compound may serve as a key element in disrupting or enhancing specific PPIs relevant to diseases such as cancer and inflammatory disorders. The ability to interfere with these interactions could lead to novel therapeutic strategies that are less susceptible to resistance mechanisms associated with traditional small-molecule drugs.

The synthesis of 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include nucleophilic substitution reactions at the chloro-substituted thiophene ring, followed by sulfamoylation reactions involving the introduction of the sulfamoyl group onto the phenyl ring. Protecting group strategies may also be employed to prevent unwanted side reactions during synthesis.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target proteins and enzymes, as well as its cytotoxicity profiles against various cell lines. Preliminary results suggest that this compound exhibits promising activity against certain cancer cell lines, potentially through mechanisms involving inhibition of key signaling pathways. Additionally, its interaction with enzymes such as kinases or proteases has been explored, providing insights into its potential therapeutic applications.

The solubility and pharmacokinetic properties of 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide are critical factors that determine its suitability for clinical development. Efforts have been made to optimize its solubility through formulation strategies such as co-crystallization or solubilization techniques. These approaches aim to enhance bioavailability and improve drug delivery systems for effective therapeutic administration.

The future direction of research on this compound includes further exploration of its mechanism of action and identification of additional biological targets. Structure-activity relationship (SAR) studies will be essential in refining the molecular structure to maximize potency and minimize off-target effects. Additionally, preclinical studies are planned to evaluate its safety profile and efficacy in animal models before considering human clinical trials.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and computational methods. The use of computational tools such as molecular modeling and virtual screening can accelerate the discovery process by predicting binding affinities and identifying potential lead compounds. These technologies are particularly valuable in designing complex molecules like 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide, where multiple functional groups need to be integrated harmoniously.

In conclusion, 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiophene-2-carboxamide (CAS No. 302951-99-1) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and preliminary biological activities make it an attractive subject for continued research in medicinal chemistry. As our understanding of disease mechanisms evolves and new synthetic methodologies emerge, compounds like this one hold significant potential for addressing unmet medical needs.